![molecular formula C9H11ClF3N B6217521 3-ethyl-5-(trifluoromethyl)aniline hydrochloride CAS No. 2742660-77-9](/img/no-structure.png)
3-ethyl-5-(trifluoromethyl)aniline hydrochloride
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Overview
Description
“3-ethyl-5-(trifluoromethyl)aniline hydrochloride” is a derivative of “3-(trifluoromethyl)aniline”, which is an organic compound with the formula CF3C6H4NH2 . It is one of three isomers of trifluoromethylaniline and is classified as an aromatic amine . They are colorless liquids .
Chemical Reactions Analysis
Amines, such as “this compound”, are basic and good nucleophiles due to the lone pair of electrons on the nitrogen atom . They can react with electrophiles in several polar reactions .Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-ethyl-5-(trifluoromethyl)aniline hydrochloride involves the reaction of 3-ethyl-5-(trifluoromethyl)aniline with hydrochloric acid.", "Starting Materials": [ "3-ethyl-5-(trifluoromethyl)aniline", "Hydrochloric acid" ], "Reaction": [ "To a solution of 3-ethyl-5-(trifluoromethyl)aniline in a suitable solvent, add hydrochloric acid dropwise with stirring.", "Heat the reaction mixture to reflux for a suitable period of time.", "Cool the reaction mixture to room temperature and filter the resulting solid.", "Wash the solid with a suitable solvent and dry under vacuum to obtain 3-ethyl-5-(trifluoromethyl)aniline hydrochloride." ] } | |
CAS No. |
2742660-77-9 |
Molecular Formula |
C9H11ClF3N |
Molecular Weight |
225.6 |
Purity |
95 |
Origin of Product |
United States |
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